Cas no 324774-13-2 ((2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate)
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- (2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate
- benzo[d][1,3]dioxol-5-ylmethyl 4-(piperidin-1-ylsulfonyl)benzoate
- 1,3-benzodioxol-5-ylmethyl 4-(1-piperidinylsulfonyl)benzoate
- Benzoic acid, 4-(1-piperidinylsulfonyl)-, 1,3-benzodioxol-5-ylmethyl ester
- F0365-0001
- SR-01000443078
- CHEMBL1450576
- Oprea1_263827
- MLS000108674
- Oprea1_019513
- BRD-K27202873-001-08-3
- 324774-13-2
- SMR000104627
- HMS2181K11
- SR-01000443078-1
- AKOS000526024
- 1,3-benzodioxol-5-ylmethyl 4-piperidin-1-ylsulfonylbenzoate
- CBMicro_035739
- BIM-0035590.P001
-
- Inchi: 1S/C20H21NO6S/c22-20(25-13-15-4-9-18-19(12-15)27-14-26-18)16-5-7-17(8-6-16)28(23,24)21-10-2-1-3-11-21/h4-9,12H,1-3,10-11,13-14H2
- InChI Key: DEFUTOXWHBKSOC-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=C2OCOC2=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 403.10895856g/mol
- Monoisotopic Mass: 403.10895856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- Density: 1.369±0.06 g/cm3(Predicted)
- Boiling Point: 573.8±52.0 °C(Predicted)
- pka: -5.47±0.20(Predicted)
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0365-0001-2μmol |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-5μmol |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-10μmol |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-20μmol |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-1mg |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-2mg |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-3mg |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-4mg |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-5mg |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0365-0001-10mg |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate |
324774-13-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate
Comprehensive Overview of (2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate (CAS No. 324774-13-2)
(2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate (CAS No. 324774-13-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of sulfonyl-containing benzoate derivatives, which are widely studied for their diverse biological activities. Its molecular structure combines a benzodioxole moiety with a piperidine sulfonyl group, making it a subject of interest in drug discovery and development.
In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how (2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate interacts with biological targets, such as enzymes and receptors. This compound's piperidine sulfonyl group is known to enhance binding affinity, while the benzodioxole fragment contributes to metabolic stability. Such properties make it a promising candidate for further investigation in therapeutic areas like neurodegenerative diseases and inflammatory disorders.
The synthesis of CAS No. 324774-13-2 involves multi-step organic reactions, including sulfonylation and esterification. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule drug discovery, this compound's potential as a lead molecule is being explored in preclinical studies. Its lipophilicity and bioavailability are also key factors under evaluation, as these properties are critical for oral drug formulations.
From an industrial perspective, (2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and reduce reliance on hazardous reagents. This aligns with the broader trend of environmentally friendly chemical processes, which is a hot topic among both academia and industry stakeholders.
Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that sulfonyl-containing compounds like CAS No. 324774-13-2 may exhibit anti-proliferative effects against certain cancer cell lines. While further validation is needed, these findings have sparked discussions in oncology-focused forums and scientific publications. The compound's mechanism of action, particularly its interaction with cell signaling pathways, is a subject of ongoing investigation.
In summary, (2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate (CAS No. 324774-13-2) represents a fascinating example of modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject for further research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in various medical fields.
324774-13-2 ((2H-1,3-benzodioxol-5-yl)methyl 4-(piperidine-1-sulfonyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)